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An In-depth Technical Guide to Rengynic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rengynic acid, a natural compound isolated from the seeds of Forsythia suspensa (Thunb.)
Vahl, has demonstrated notable antiviral properties, particularly against the Respiratory
Syncytial Virus (RSV)[1]. This technical guide provides a comprehensive overview of the
chemical structure and known properties of Rengynic acid, drawing from available scientific
literature and chemical databases. The document is intended to serve as a foundational
resource for researchers and professionals in drug development and natural product chemistry.

Chemical Structure and Identification

Rengynic acid is classified as a ketone and an acid[2]. Its molecular formula is C8H1404, and
it has a molecular weight of 174.2 g/mol [3].

Table 1: Chemical Identifiers and Properties of Rengynic Acid
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Identifier Value Source
CAS Number 517883-38-4 [31[4]
Molecular Formula C8H1404

Molecular Weight 174.2 g/mol

Purity >98% (Commercially available)

Forsythia suspensa (Thunb.)
Vahl

Initial Source

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Rengynic acid, such as
melting point, boiling point, and solubility, are not extensively reported in the readily available
literature. However, based on its structure and the presence of both a carboxylic acid and a
ketone group, it is expected to be a polar molecule.

Table 2: Predicted Physicochemical Properties of Rengynic Acid

Predicted
Property L. Notes
Value/Characteristic

) Solid (Powder form available
Physical State ]
commercially)

o Expected to be soluble in polar _
Solubility ] Based on functional groups.
organic solvents.

. -20°C under an inert
Storage Conditions
atmosphere.

Biological Activity and Potential Applications

The primary reported biological activity of Rengynic acid is its potent antiviral effect against
the Respiratory Syncytial Virus (RSV). RSV is a common respiratory virus that can cause
serious illness, particularly in infants and older adults. The potential of Rengynic acid as a
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therapeutic agent warrants further investigation into its mechanism of action and efficacy in
preclinical and clinical studies.

Forsythia suspensa, the natural source of Rengynic acid, has a long history of use in
traditional medicine for its anti-inflammatory, antimicrobial, and diuretic properties. The plant
contains a wide array of bioactive compounds, including lignans, phenylethanoid glycosides,
and terpenoids, which contribute to its therapeutic effects.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Rengynic acid are
described in the scientific literature. A general workflow for the isolation of natural products from
Forsythia suspensa is outlined below.

Workflow for Isolation of Compounds from Forsythia suspensa
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(Fruits of Forsythia suspensa)

Extraction

(Methanol Extractior)

Partitioning

Gractionation (e.g., with ChIoroformD

Separation

Column Chromatography

Refinement

Purification of Fractions

Final Isolation

Esolation of Rengynic Acid and other compounds)

Virus-Host Interaction

Potential Intervention Points
Inhibition of Attachment? _y Attachment Ent Host Cell
e F
_______________________________ Inhibition of Replication? _ ____————====""" -
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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